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The table below summarizes the key antiviral characteristics and experimental findings for oleandrin and

other well-studied cardiac glycosides.

Compound
Reported Antiviral Spectrum
(Enveloped Viruses)

Post-Entry / Therapeutic
Antiviral Efficacy

Key Proposed Antiviral
Mechanisms

| Oleandrin | Broad-spectrum: SARS-CoV-2, HIV-1, HTLV-1, HSV-1/2, CMV, Influenza, Ebola, Marburg,

Chikungunya [1] [2] [3] | Yes. Treatment post-infection reduces viral titers and progeny infectivity [1] [2]. |

1. Inhibits NF-κB signaling [3]. 2. Reduces viral envelope protein levels (e.g., gp120 in HIV-1) [1]. 3.

Enhances innate immune activation (NK cells, IFN-γ) [3]. | | Digoxin & Ouabain | Narrower spectrum:

SARS-CoV-2, CMV, HSV, CHIKV, RSV [4] [5] | Mixed. Ouabain showed post-entry inhibition of SARS-

CoV-2; Digoxin was less effective [5]. | 1. Suppresses HIV-1 replication via altered RNA processing [1]. 2.

Inhibits RIG-I ATPase, reducing IFN-β production [4]. |

A central mechanism of action for cardiac glycosides is the inhibition of the Na+/K+-ATPase pump, which

can influence various downstream signaling pathways. Oleandrin has been demonstrated to modulate key

pathways involved in viral replication and the immune response, as illustrated below.
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Mechanism 1: Immuno-Modulation Mechanism 2: Direct AntiviralMechanism 3: Immune Enhancement
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Experimental Data and Methodologies

The quantitative data supporting oleandrin's efficacy, particularly against SARS-CoV-2, comes from well-

established in vitro models.

Key Findings on Oleandrin against SARS-CoV-2

Prophylactic Treatment: In Vero cells, administration of oleandrin at 0.05 µg/ml before infection
resulted in an 800-fold reduction in infectious virus production. A concentration of 0.1 µg/ml led to a

>3000-fold reduction [2].
Therapeutic Treatment: When administered up to 24 hours post-infection, oleandrin (0.05-0.1

µg/ml) reduced viral titers by 78 to over 100-fold at 48 hours post-infection [2].
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EC₅₀: The half-maximal effective concentration was determined to be 7.07 ng/ml at 48 hours post-

infection, indicating high potency [2].

Standard Experimental Workflow

The methodology for evaluating antiviral activity typically follows a sequence of steps to determine the

compound's effectiveness and mechanism, as visualized below.

Cell Culture Preparation
(e.g., Vero cells, PBMCs)

Compound Treatment
(Prophylactic/Entry/Therapeutic)

Virus Infection
(e.g., SARS-CoV-2, HIV-1)

Incubation & Sample Collection
(24h, 48h post-infection)

Plaque Assay or
TCID₅₀

qRT-PCR Flow Cytometry
(Immune markers)

Cell Viability Assay
(e.g., PrestoBlue)

Data Analysis
(IC₅₀, CC₅₀, Selective Index)
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Research Considerations and Conclusion
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For researchers considering this field, several critical factors should be noted:

Therapeutic Index: Oleandrin has a narrow therapeutic window, with a toxic blood concentration
estimated to be as low as 1-2 ng/ml and a fatal concentration around 20 ng/ml [6]. This is a primary

challenge for clinical translation.
Immune Modulation: Beyond direct antiviral effects, Oleandrin and the extract PBI-05204 directly

activate innate immune cells (NK cells, monocytes) and enhance the production of IFN-γ, especially
under viral mimetic challenge. This suggests a role in modulating the host response to infection [3].

Comparative Efficacy: While digoxin and ouabain are effective against SARS-CoV-2 in vitro (IC₅₀ of
0.043 μM and 0.024 μM, respectively [5]), oleandrin's distinct ability to reduce progeny virus

infectivity by altering envelope proteins represents a significant functional difference [1].

In summary, while all cardiac glycosides share a common molecular target, oleandrin's broader antiviral

spectrum, unique mechanism against viral progeny, and dual role as a direct antiviral and immune

modulator make it a particularly interesting candidate for further investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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